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Compound of Interest

Compound Name: 2-Methylpent-2-enal

Cat. No.: B7821959 Get Quote

This technical guide provides an in-depth overview of 2-Methylpent-2-enal, a valuable

unsaturated aldehyde in various chemical applications. This document is intended for

researchers, scientists, and professionals in drug development and fine chemical synthesis,

offering detailed information on its chemical properties, a robust synthesis protocol, and a

conceptual analysis workflow.

Core Properties of 2-Methylpent-2-enal
2-Methylpent-2-enal is an alpha,beta-unsaturated aldehyde. Its chemical structure and key

identifiers are crucial for its proper handling and application in research and development.

Property Value References

CAS Number 623-36-9 [1][2][3][4][5][6]

14250-96-5 ((E)-isomer) [7]

Molecular Weight 98.14 g/mol [1][2][3][4][5][8]

Molecular Formula C₆H₁₀O [1][2][3][9]

Experimental Protocol: Synthesis via Aldol
Condensation
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2-Methylpent-2-enal is commonly synthesized through the self-condensation of propanal

(propionaldehyde) in the presence of a base catalyst.[7] This aldol condensation reaction is a

fundamental carbon-carbon bond-forming reaction in organic chemistry.[6][8]

Materials:

Propanal (Propionaldehyde)

Anion exchange resin (catalyst)[7] or an organic base (e.g., pyrrolidine) and an organic acid

(e.g., acetic acid)[1]

Benzene (solvent)[7]

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or water bath

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine propanal

and the chosen solvent (if any).

Catalyst Addition: Introduce the anion exchange resin or the organic base/acid catalyst

system to the reaction mixture.[1][7]

Reaction Conditions: Stir the mixture at a controlled temperature. Optimal conditions using

an anion exchange resin have been reported as 30°C for 2 hours.[7] When using an organic

base and acid, the reaction can be conducted at a temperature between 10°C and 30°C for

0.5 to 6 hours.[1]

Work-up: After the reaction is complete, the product is isolated. If an organic base and acid

are used, the mixture is washed with water.[1]
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Purification: The crude 2-Methylpent-2-enal is then purified, typically by distillation, to yield

the final product.

Conceptual Workflow for Synthesis and Analysis
The following diagram illustrates a general workflow for the synthesis of 2-Methylpent-2-enal
followed by a purity analysis using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Synthesis and Analysis Workflow for 2-Methylpent-2-enal.
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This guide provides foundational knowledge for the handling and synthesis of 2-Methylpent-2-
enal. For specific applications, further optimization of the described protocols may be

necessary. Always consult relevant safety data sheets before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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